Cas no 1337693-58-9 (6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1337693-58-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD20463877
• CID: 5581622
• PubChem ID: 76221471
• Update Time: 2025-05-21

6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6,7-difluoro-1,2,3,4-tetrahydro-
• 6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• EN300-8197579
• Y13080
• 1337693-58-9
• 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine

• MDL： MFCD20463877
• Inchi： 1S/C10H11F2N/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h4-5,10H,1-3,13H2
• InChI Key： DLHAFJUGDBXVBO-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(CCC2)N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 235.2±40.0 °C(Predicted)
• pka: 8.97±0.20(Predicted)

Additional information on 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 6,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-1-amine (CAS No. 1337693-58-9)

6,7-Difluoro-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1337693-58-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydronaphthalenes, which are known for their diverse biological activities and potential therapeutic applications. The introduction of fluorine atoms at the 6 and 7 positions of the naphthalene ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The chemical structure of 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine consists of a naphthalene ring system with two fluorine substituents and an amine group. The presence of these functional groups provides the compound with a combination of lipophilicity and hydrogen-bonding capabilities, which are crucial for its interaction with biological targets. The synthesis of this compound typically involves multi-step processes that include fluorination reactions and reductive amination steps.

Recent research has focused on the pharmacological properties of 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine. Studies have shown that this compound exhibits potent antidepressant and anxiolytic effects in preclinical models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine significantly reduced depressive-like behaviors in mice through its interaction with serotonin and dopamine receptors. This finding suggests that the compound may have potential as a novel therapeutic agent for mood disorders.

In addition to its antidepressant properties, 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine has also been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound can protect neuronal cells from oxidative stress-induced damage by modulating intracellular signaling pathways. These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine has also been studied extensively. Preclinical data indicate that the compound has favorable absorption and distribution characteristics. It is rapidly absorbed after oral administration and distributes well into various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings. These pharmacokinetic properties are essential for optimizing its therapeutic efficacy and minimizing side effects.

Furthermore, the safety profile of 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine has been evaluated in preclinical toxicity studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 6,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1337693-58-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapies for mood disorders and neurodegenerative diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.